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Cat. No.: B1680193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Rubilactone, a naphthoic acid ester isolated from the roots of Rubia cordifolia L. The structural

elucidation of this compound was achieved through a combination of spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). This document summarizes the key spectroscopic data and outlines the

general experimental protocols involved in the isolation and characterization of this natural

product.

Spectroscopic Data of Rubilactone
The following tables summarize the key spectroscopic data for Rubilactone, as reported in the

primary literature that first described its isolation and structure elucidation.

Table 1: Mass Spectrometry Data for Rubilactone

Parameter Value

Molecular Formula C₁₅H₁₀O₅

Molecular Weight 270.24 g/mol

Mass Spectrum Data reported in the primary literature
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Table 2: Infrared (IR) Spectroscopy Data for Rubilactone

Functional Group Wavenumber (cm⁻¹)

Hydroxyl (-OH) Data reported in the primary literature

Carbonyl (C=O) of Lactone Data reported in the primary literature

Carbonyl (C=O) of Ester Data reported in the primary literature

Aromatic (C=C) Data reported in the primary literature

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data for Rubilactone

Nucleus
Chemical Shifts (ppm) and Coupling
Constants (Hz)

¹H NMR Data reported in the primary literature

¹³C NMR Data reported in the primary literature

Experimental Protocols
The isolation and structural characterization of Rubilactone from Rubia cordifolia involved a

series of standard phytochemical procedures. The general methodology is outlined below.

Isolation of Rubilactone
Plant Material: The dried roots of Rubia cordifolia L. were used as the starting material.

Extraction: The powdered roots were extracted with a suitable organic solvent, such as

ethanol or a mixture of chloroform and methanol, to obtain a crude extract.

Fractionation: The crude extract was then subjected to solvent-solvent partitioning to

separate compounds based on their polarity.

Chromatography: The resulting fractions were further purified using various chromatographic

techniques, including column chromatography over silica gel and potentially high-

performance liquid chromatography (HPLC), to isolate the pure compound, Rubilactone.
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Spectroscopic Analysis
The structure of the isolated Rubilactone was determined using a combination of the following

spectroscopic methods:

Mass Spectrometry (MS): Electron Impact Mass Spectrometry (EI-MS) or another suitable

mass spectrometry technique was used to determine the molecular weight and

fragmentation pattern of the compound, which aided in confirming its molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy was employed to identify the presence of key

functional groups in the molecule, such as hydroxyl (-OH), lactone carbonyl (C=O), and ester

carbonyl (C=O) groups, based on their characteristic absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR

spectroscopy were crucial for the detailed structural elucidation.

¹H NMR: Provided information about the number and types of protons, their chemical

environment, and their connectivity through the analysis of chemical shifts and spin-spin

coupling patterns.

¹³C NMR: Revealed the number of carbon atoms in the molecule and their chemical

environments, distinguishing between different types of carbons (e.g., carbonyl, aromatic,

aliphatic).

Experimental Workflow
The following diagram illustrates the general workflow for the isolation and characterization of

Rubilactone from Rubia cordifolia.
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Caption: General workflow for the isolation and structural elucidation of Rubilactone.
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To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Rubilactone: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680193#spectroscopic-data-of-rubilactone-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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